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Compound of Interest

Compound Name: 1-Boc-2-piperidineacetic acid

Cat. No.: B135026 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 1-Boc-2-piperidineacetic acid are paramount for laboratory

safety and environmental compliance. This guide provides essential, step-by-step procedures

for the safe disposal of this compound.

Essential Safety and Logistical Information
1-Boc-2-piperidineacetic acid, a derivative of piperidinecarboxylic acid (also known as

pipecolinic acid), is a white solid commonly used in pharmaceutical research and synthetic

chemistry.[1] While not classified as hazardous for transportation, it is crucial to handle it with

care, adhering to the safety protocols outlined in its Safety Data Sheet (SDS).[2] The primary

hazards associated with this compound include skin, eye, and respiratory irritation.[3][4]

Personal Protective Equipment (PPE): Before handling 1-Boc-2-piperidineacetic acid, ensure

the following PPE is worn:

Lab coat

Safety glasses with side shields

Chemical-resistant gloves

Handling Precautions:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize the risk

of dust inhalation.[2][5]

Avoid generating dust during handling.[2][3]

Prevent contact with skin, eyes, and clothing.[3]

Quantitative Data
The following table summarizes the key physical and chemical properties of 1-Boc-2-
piperidineacetic acid and its enantiomers.

Property Value Reference

Chemical Formula C₁₂H₂₁NO₄ [1]

Molecular Weight 243.3 g/mol [1]

Appearance White solid [1]

Melting Point 93-97 °C [1]

Storage Temperature ≤ -4 °C [1]

Disposal Operational Plan
The recommended method for the disposal of 1-Boc-2-piperidineacetic acid is to engage a

licensed professional waste disposal service. Direct disposal into drains or regular trash is not

permissible.[6] The following step-by-step procedure outlines the process for preparing the

waste for collection.

Step 1: Waste Characterization As the generator of the waste, you are responsible for

determining if it is hazardous. Consult the compound's Safety Data Sheet and your institution's

Environmental Health and Safety (EHS) office to confirm the appropriate waste classification.[5]

Step 2: Segregation of Waste Keep 1-Boc-2-piperidineacetic acid waste separate from other

chemical waste streams unless explicitly instructed otherwise by your EHS office.[5] This

prevents unintended chemical reactions. Incompatible materials to avoid mixing with include

strong oxidizing agents and strong acids.[2][3]
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Step 3: Packaging of Waste

For solid waste, carefully sweep up the material to avoid creating dust and place it into a

designated, sealable, and chemically compatible container.[2][3][5]

Ensure the container is in good condition and will not leak.

Do not overfill the container.

Step 4: Labeling of Waste Container Properly label the waste container with the following

information:

The words "Hazardous Waste" (or as required by your institution).

The full chemical name: "1-Boc-2-piperidineacetic acid".

The CAS Number: 149518-50-3 (for the racemate), 351410-32-7 (for the R-enantiomer), or

159898-10-9 (for the S-enantiomer).[1][7]

Any known hazards (e.g., "Irritant").

The date of accumulation.

Your name and laboratory contact information.

Step 5: Storage of Waste Store the sealed and labeled waste container in a designated satellite

accumulation area. This area should be secure and away from incompatible materials until it is

collected by your EHS office or a licensed waste disposal contractor.[5]

Spill Response Protocol
In the event of a spill, adhere to the following procedure:

Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and

ensure it is well-ventilated.

Wear Appropriate PPE: Before cleaning the spill, don the required personal protective

equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.peptide.com/custdocs/MSDS%20UBG030%201%20Boc-4-(Boc-amino)-piperidine-4-carboxylic%20acid.pdf
https://www.fishersci.com/store/msds?partNumber=AC399250010&productDescription=R+N-BOC-2-PIPERIDI+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Boc_S_gamma_Phe_A_General_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b135026?utm_src=pdf-body
https://www.chemimpex.com/products/14483
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7186822.htm?N=United%20States
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Boc_S_gamma_Phe_A_General_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b135026?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contain and Clean: Gently sweep up the solid material, taking care not to create dust. Place

the spilled material and any contaminated cleaning supplies (e.g., paper towels) into a

sealed container for disposal as chemical waste.[2][5]

Decontaminate: Clean the spill area with an appropriate solvent or detergent and water.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 1-Boc-2-piperidineacetic acid.
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Caption: Logical workflow for the safe disposal of 1-Boc-2-piperidineacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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